Inogatran
Inogatran
Brand Name:
Vulcanchem
CAS No.:
155415-08-0
VCID:
VC21155718
InChI:
InChI=1S/C21H38N6O4/c22-21(23)25-11-6-10-24-19(30)17-9-4-5-12-27(17)20(31)16(26-14-18(28)29)13-15-7-2-1-3-8-15/h15-17,26H,1-14H2,(H,24,30)(H,28,29)(H4,22,23,25)/t16-,17+/m1/s1
SMILES:
C1CCC(CC1)CC(C(=O)N2CCCCC2C(=O)NCCCN=C(N)N)NCC(=O)O
Molecular Formula:
C21H38N6O4
Molecular Weight:
438.6 g/mol
Inogatran
CAS No.: 155415-08-0
Cat. No.: VC21155718
Molecular Formula: C21H38N6O4
Molecular Weight: 438.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155415-08-0 |
|---|---|
| Molecular Formula | C21H38N6O4 |
| Molecular Weight | 438.6 g/mol |
| IUPAC Name | 2-[[(2R)-3-cyclohexyl-1-[(2S)-2-[3-(diaminomethylideneamino)propylcarbamoyl]piperidin-1-yl]-1-oxopropan-2-yl]amino]acetic acid |
| Standard InChI | InChI=1S/C21H38N6O4/c22-21(23)25-11-6-10-24-19(30)17-9-4-5-12-27(17)20(31)16(26-14-18(28)29)13-15-7-2-1-3-8-15/h15-17,26H,1-14H2,(H,24,30)(H,28,29)(H4,22,23,25)/t16-,17+/m1/s1 |
| Standard InChI Key | CDPROXZBMHOBTQ-SJORKVTESA-N |
| Isomeric SMILES | C1CCC(CC1)C[C@H](C(=O)N2CCCC[C@H]2C(=O)NCCCN=C(N)N)NCC(=O)O |
| SMILES | C1CCC(CC1)CC(C(=O)N2CCCCC2C(=O)NCCCN=C(N)N)NCC(=O)O |
| Canonical SMILES | C1CCC(CC1)CC(C(=O)N2CCCCC2C(=O)NCCCN=C(N)N)NCC(=O)O |
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